Cas no 90771-02-1 (6-Methyl-3-nitroquinoline)

• Product name: 6-Methyl-3-nitroquinoline
• CAS No: 90771-02-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1091628
• PubChem ID: 5305631

6-Methyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-nitroquinoline
• 3-nitro-6-methylquinoline
• SCHEMBL4866756
• F91708
• 90771-02-1
• AB01334568-02
• NCGC00342866-01
• FT-0760173
• AKOS003346615
• Quinoline, 6-methyl-3-nitro-
• SB68032
• DB-058173
• STK664895

• Inchi： InChI=1S/C10H8N2O2/c1-7-2-3-10-8(4-7)5-9(6-11-10)12(13)14/h2-6H,1H3
• InChI Key： BCEDHAHNUIVETH-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC(=CN=C2C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų